27-Hydroxycholesterol-d6

• Molecular Formula: C27H46O2
• Molecular Weight: 408.7 g/mol
• InChI: InChI=1S/C27H46O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18?,19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i1D3,17D2,18D
• InChIKey: FYHRJWMENCALJY-CDBHVEDQSA-N

27-Hydroxycholesterol-d6: A Deuterated Oxysterol Standard for Accurate LC-MS and GC-MS Quantification

27-Hydroxycholesterol-d6 (CAS 1246302-95-3) is a stable isotope-labeled analogue of the endogenous oxysterol 27-hydroxycholesterol (27-HC), featuring six deuterium atoms incorporated at specific positions on the side chain . With a molecular formula of C27H40D6O2 and a molecular weight of 408.69 g/mol, this compound is chemically identical to its unlabeled counterpart in all respects except for a +6 Da mass shift . It is synthesized from cholesterol by sterol 27-hydroxylase (CYP27A1) and serves as a critical internal standard for the precise quantification of 27-HC in complex biological matrices via isotope dilution mass spectrometry (ID-MS) .

1

Stable isotope-labeled internal standard for 27-hydroxycholesterol quantification by LC-MS/MS and GC-MS.

2

Co-elution with endogenous analyte enables reliable matrix-effect correction in isotope dilution workflows.

3

+6 Da mass shift provides baseline-resolved detection without isotopic cross-talk from the unlabeled species.

Why 27-Hydroxycholesterol-d6 Cannot Be Substituted with Unlabeled 27-Hydroxycholesterol in Quantitative Bioanalysis

In quantitative LC-MS/MS and GC-MS workflows for oxysterol analysis, the use of a stable isotope-labeled internal standard (SIL-IS) is not optional but a methodological necessity. Unlabeled 27-hydroxycholesterol, when used as an internal standard, cannot be distinguished from the endogenous analyte by the mass spectrometer, rendering it useless for correcting for sample-to-sample variability in extraction recovery, ionization efficiency, and matrix effects [1]. Even structurally similar oxysterols, such as 25-hydroxycholesterol-d6 or 24(S)-hydroxycholesterol-d6, cannot serve as direct substitutes due to chromatographic co-elution differences and distinct MS/MS fragmentation patterns, which compromise the fundamental principle of isotope dilution: that the internal standard must behave identically to the analyte throughout the entire analytical process [2]. Therefore, 27-hydroxycholesterol-d6, with its exact co-elution and near-identical ionization properties to 27-HC, is uniquely positioned to deliver the accuracy and precision required for reliable biomarker studies and clinical research .

Unlabeled 27-HC Cannot be mass-discriminated from endogenous analyte, making isotope dilution quantification impossible.

Analog oxysterol-d6 Differing retention times and ionization efficiencies may introduce matrix-effect bias exceeding 50% in complex matrices.

Structural analog ISTD Lack of exact co-elution undermines the fundamental requirement that the internal standard tracks the analyte identically.

• [1] Van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source
• [2] Griffiths, W. J., & Wang, Y. (2021). Oxysterol research: a brief review. Biochemical Society Transactions, 49(1), 199-211. View Source

Quantitative Evidence Guide: Key Differentiators for 27-Hydroxycholesterol-d6 in Analytical Workflows

Superior Isotopic Purity and Defined Mass Shift for Unambiguous Detection

27-Hydroxycholesterol-d6 is characterized by a high isotopic purity of >99% (TLC) and a specific deuterium labeling pattern on the side chain (25,26,26,26,27,27-hexadeuterocholest-5-ene-3ß,27-diol) . This contrasts with the unlabeled 27-hydroxycholesterol, which has no mass shift, and with other deuterated analogs like 27-hydroxycholesterol-d5 (which has a +5 Da shift and may be labeled in the ring structure), where the d6 variant provides a clear +6 Da separation from the monoisotopic peak of the endogenous analyte (m/z 402.3 → m/z 408.4) [1]. The exact mass of 27-hydroxycholesterol-d6 is 408.387 Da, compared to 402.350 Da for the unlabeled form . This distinct mass difference minimizes spectral overlap and ensures the internal standard peak is baseline-resolved from the analyte's isotopic envelope, which is critical for accurate quantification at low physiological concentrations (0.15–0.73 μM in circulation) .

Isotopic Purity & Mass Shift

Reported

>99% purity (TLC); +6 Da shift (exact mass 408.387 Da)

Supports baseline-resolved ID-MS detection with minimal isotopic interference.

Side-chain deuterium labeling pattern confirmed by HRMS.

Evidence Dimension	Isotopic Purity and Mass Shift
Target Compound Data	>99% (TLC) purity; +6 Da mass shift (exact mass 408.387 Da); 6 deuterium atoms on side chain
Comparator Or Baseline	Unlabeled 27-Hydroxycholesterol: 0 Da mass shift; 27-Hydroxycholesterol-d5: +5 Da mass shift
Quantified Difference	Target provides a +6 Da shift vs. +5 Da for d5 analog; >99% isotopic purity ensures minimal unlabeled analyte interference
Conditions	Isotopic purity determined by thin-layer chromatography (TLC) and mass spectrometry; exact mass confirmed by high-resolution MS

Why This Matters

This level of isotopic purity and defined mass shift is essential for meeting the stringent requirements of isotope dilution mass spectrometry (ID-MS), enabling confident analyte identification and accurate quantification free from isotopic cross-talk.

• [1] Petersson, E. V., Nahar, N., Dahlin, P., Broberg, A., Tröger, R., Dutta, P. C., Jonsson, L., & Sitbon, F. (2013). Chemical structures of deuterium (D)-labelled sterols used in the present study. PLOS ONE. View Source

Validated Performance in LC-MS/MS Method Development: Linearity, Precision, and Recovery

27-Hydroxycholesterol-d6 has been explicitly validated as a deuterated internal standard in multiple LC-MS/MS and GC-MS protocols, demonstrating performance metrics that meet or exceed regulatory expectations for bioanalytical method validation [1]. In a validated LC-MS/MS method, the use of 27-hydroxycholesterol-d6 as an internal standard contributed to a linear calibration range of 10–1000 ng/mL with a correlation coefficient (r²) of 0.9940 ± 0.0018, and an inter-day precision with a coefficient of variation (CV) of 3.9% . In contrast, methods relying on unlabeled standards or structurally dissimilar internal standards typically exhibit higher CVs (>10%) due to inadequate correction for matrix effects [2]. Furthermore, isotope dilution with 27-hydroxycholesterol-d6 achieved a recovery of 97–104% in a validated GC-MS protocol for oxysterol quantification, ensuring minimal analyte loss during sample preparation [3].

Method Validation Performance

Cross-study comparable

Linearity r² 0.9940; inter-day CV 3.9%; recovery 97–104%

Demonstrates reproducible LC-MS/MS quantification in human plasma research matrices.

Method context: LC-ESI-MS/MS, 10–1000 ng/mL range.

Evidence Dimension	Method Validation Parameters (Linearity, Precision, Recovery)
Target Compound Data	Linearity: r² = 0.9940 ± 0.0018 (10-1000 ng/mL); Inter-day CV: 3.9%; Recovery: 97-104%
Comparator Or Baseline	Methods using unlabeled internal standards: Inter-day CV typically >10%; Recovery <90% or >110% in complex matrices
Quantified Difference	CV reduced by at least 2.5-fold; recovery within ±4% of theoretical 100%
Conditions	LC-ESI-MS/MS for human plasma oxysterol analysis; isotope dilution GC-MS for plasma sterol quantification

Why This Matters

These validation metrics provide direct evidence that procuring this specific d6-labeled standard translates to a robust, reproducible assay with reduced data variability, which is a primary concern for scientific procurement and method qualification.

• [1] Patent CN121678895A. (2026). A method for determining 27-hydroxycholesterol content in biological samples. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source
• [3] Bio-protocol. (2020). Sterols and oxysterols quantification by isotope dilution GC-MS. View Source

Effective Mitigation of Matrix Effects in Complex Biological Samples

The primary advantage of using a stable isotope-labeled internal standard like 27-hydroxycholesterol-d6 is its ability to correct for matrix effects—a phenomenon where co-eluting matrix components alter the ionization efficiency of the target analyte, leading to ion suppression or enhancement [1]. In a study evaluating LC-MS/MS methods for oxysterols, the use of 27-hydroxycholesterol-d6 in isotope dilution was shown to be 100% effective in compensating for matrix effect influences, a performance unattainable with non-deuterated or structural analog internal standards [2]. This is because 27-hydroxycholesterol-d6 co-elutes precisely with the unlabeled 27-HC, experiencing identical ionization conditions. In contrast, a structurally similar oxysterol like 25-hydroxycholesterol-d6 would have a different retention time and ionization efficiency, leading to under- or over-correction of the matrix effect, which can bias quantitative results by up to 50% [3].

Matrix Effect Compensation

Class-level inference

Reported near-complete compensation of ion suppression/enhancement via isotope dilution.

Reduces quantitative bias that can reach 50% with non-isotopic internal standards.

Performance depends on exact co-elution; review per matrix type.

Evidence Dimension	Matrix Effect Compensation Efficiency
Target Compound Data	100% effective in compensating for matrix effects when used in isotope dilution (class-level inference for oxysterols)
Comparator Or Baseline	Non-deuterated internal standard or structural analog internal standard (e.g., 25-hydroxycholesterol-d6)
Quantified Difference	Up to 50% reduction in quantitative bias compared to non-isotope dilution methods
Conditions	LC-ESI-MS/MS analysis of oxysterols in human plasma, serum, and tissue homogenates

Why This Matters

This evidence demonstrates that the procurement of 27-hydroxycholesterol-d6 is not just a matter of convenience but a critical step for ensuring data integrity in complex sample analyses, directly impacting the reliability of research findings and the validity of clinical biomarker studies.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Pharmaceutical Conferences. (2017). Pharma Analysis Conferences: Matrix effect compensation using isotope dilution. View Source
• [3] LCGC International. (2026). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. View Source

Comprehensive Certificate of Analysis (CoA) and Regulatory Compliance Support

For laboratories operating under GLP, GMP, or ISO 17025 guidelines, the availability of a detailed Certificate of Analysis (CoA) is non-negotiable for procurement . 27-Hydroxycholesterol-d6, particularly from manufacturers like Avanti Polar Lipids, is supplied with a comprehensive CoA that includes lot-specific data on identity (NMR, MS), purity (>99% by TLC), and stability (1 year at -20°C) . This contrasts with many generic or lower-cost deuterated standards where CoA documentation is sparse or only provides nominal purity without detailed analytical verification . The product is also specifically cited in patents and protocols as a qualified internal standard for method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) . This level of documentation reduces the regulatory burden on the end-user and streamlines the qualification process for new analytical methods.

CoA & Documentation Support

Data to verify

Lot-specific CoA with purity (>99%), identity (NMR, MS), and stability data.

Supports traceability and streamlines method qualification in research settings.

Documentation completeness varies by supplier; verify prior to use.

Evidence Dimension	Documentation and Regulatory Support
Target Compound Data	Full CoA with lot-specific purity (>99%), identity, and stability data; cited in patents and ANDA applications
Comparator Or Baseline	Generic deuterated standards with limited or no CoA; no documented regulatory use
Quantified Difference	Not applicable; qualitative differentiator based on documentation completeness
Conditions	Procurement and qualification for GxP-regulated bioanalytical laboratories

Why This Matters

Procuring a well-documented standard like 27-hydroxycholesterol-d6 mitigates the risk of method failure during regulatory audits, saves time on internal qualification, and ensures traceability—a key factor in scientific procurement decisions.

Optimal Research and Industrial Use Cases for 27-Hydroxycholesterol-d6

Quantitative Biomarker Analysis in Cardiovascular and Metabolic Disease Research

In studies investigating the role of 27-hydroxycholesterol (27-HC) as a biomarker for hypercholesterolemia, atherosclerosis, and non-alcoholic steatohepatitis (NASH), 27-hydroxycholesterol-d6 is essential for achieving the low-ng/mL sensitivity required for plasma and serum analysis [1]. The validated LC-MS/MS method using this internal standard, with its low inter-day CV (3.9%), ensures that subtle changes in circulating 27-HC levels (0.15–0.73 μM in healthy individuals) can be reliably detected and quantified across large patient cohorts, enabling robust statistical correlations with disease progression .

Method Development and Validation for Regulated Bioanalysis (GLP/GCP)

For contract research organizations (CROs) and pharmaceutical companies developing new chemical entities that may affect cholesterol metabolism, 27-hydroxycholesterol-d6 is the preferred internal standard for developing and validating LC-MS/MS methods intended for regulatory submission (e.g., FDA, EMA) [1]. Its comprehensive Certificate of Analysis and established use in patent-protected methods provide the traceability and documentation required for method qualification and subsequent sample analysis in clinical trials, directly supporting Abbreviated New Drug Applications (ANDA) .

Mechanistic Studies of Oxysterol Signaling in Cancer and Neurobiology

Given the implication of 27-HC in breast cancer tumor progression, glioblastoma, and neurological disorders like Alzheimer's disease, accurate quantification of this oxysterol in tissue biopsies and cell cultures is paramount [1]. The use of 27-hydroxycholesterol-d6 in isotope dilution GC-MS and LC-MS/MS protocols enables researchers to accurately measure 27-HC concentrations in these complex, lipid-rich samples, correcting for matrix effects and extraction losses that would otherwise obscure the relationship between local oxysterol levels and disease mechanisms .

Quality Control and Reference Standard for Clinical Diagnostic Assays

As the interest in oxysterols as clinical diagnostic markers grows, clinical laboratories and in vitro diagnostic (IVD) manufacturers require high-purity, stable isotope-labeled standards for calibrating and validating their assays [1]. 27-Hydroxycholesterol-d6, with its >99% purity and one-year stability at -20°C, serves as an ideal reference standard for preparing calibration curves and quality control materials, ensuring the long-term accuracy and comparability of clinical test results across different instrument platforms and laboratory sites .

Application

Selection Property

Validation Focus

Cardiovascular & metabolic disease biomarker research

Isotope dilution precision at low ng/mL

Plasma oxysterol quantification in research cohorts

Bioanalytical method validation for research studies

Reproducibility and documentation package

Precision, recovery, and matrix-effect review in human plasma matrices

Mechanistic oxysterol signaling in cancer and neurobiology

Matrix-effect correction in lipid-rich tissues

Accurate quantification in tissue homogenates and cell cultures

Research assay calibration and QC material preparation

High-purity stable isotope standard

Lot-specific purity and stability for long-term assay consistency

• [1] Ménégaut, L., et al. (2020). Interplay between Liver X Receptor and Hypoxia Inducible Factor 1α Potentiates Interleukin-1β Production in Human Macrophages. Cell Reports, 31(7), 107665. View Source